Cas no 59777-96-7 (Benzenemethanaminium,2-iodo-N,N,N-trimethyl-)

Benzenemethanaminium,2-iodo-N,N,N-trimethyl- structure
59777-96-7 structure
Product Name:Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
CAS No:59777-96-7
MF:C10H15IN
MW:276.137274980545
CID:370644
PubChem ID:6453851
Update Time:2025-04-19

Benzenemethanaminium,2-iodo-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,2-iodo-N,N,N-trimethyl-
    • benzyl-(iodomethyl)-dimethylazanium
    • iodobenzyltrimethylammonium
    • (2-Iodophenyl)-N,N,N-trimethylmethanaminium
    • UM-360
    • DTXSID00975188
    • Iodobenzyltrimethylammonium iodide
    • 2-Iodobenzyl-N,N,N-trimethylammonium chloride
    • (2-iodophenyl)methyl-trimethylazanium
    • Benzenemethanaminium, 2-iodo-N,N,N-trimethyl-
    • 59777-96-7
    • Inchi: 1S/C10H15IN/c1-12(2,3)8-9-6-4-5-7-10(9)11/h4-7H,8H2,1-3H3/q+1
    • InChI Key: BWGBWIGMDOMQQR-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C[N+](C)(C)C

Computed Properties

  • Exact Mass: 276.02455
  • Monoisotopic Mass: 276.02492g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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